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Compound of Interest

Compound Name: Dmac-BP

Cat. No.: B14048858

This guide provides essential safety, logistical, and procedural information for the proper
handling and disposal of Dmac-BP (Bis[4-(9,9-dimethyl-9,10-
dihydroacridine)phenyl]methanone). The following step-by-step protocols are designed for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices and environmental compliance.

Safety and Hazard Information

Dmac-BP is classified as harmful if swallowed.[1] It is essential to avoid inhalation, ingestion,
and contact with skin and eyes.[1] When handling this compound, which exists as a pale yellow
solid powder or crystals, appropriate personal protective equipment (PPE) must be worn.[1]
Environmentally, Dmac-BP is not considered to be persistent, bioaccumulative, and toxic
(PBT), or very persistent and very bioaccumulative (vPvB).[1]

Chemical and Physical Properties of Dmac-BP

The quantitative data for Dmac-BP are summarized in the table below for easy reference.
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Property Value Source
CAS Number 1685287-55-1 [1]12]
Chemical Formula Ca3H3eN20 [1][2]
Molecular Weight 596.76 g/mol [2]
Physical State Solid: Powder/Crystals [1112]
Appearance Pale Yellow [1][2]
Melting Point 410 °C (TGA, 5% weight loss) [1112]
Hazard Statement H302: Harmful if swallowed [1]

Standard Operating Procedure for Dmac-BP
Disposal

This protocol provides a detailed methodology for the safe collection, storage, and disposal of
Dmac-BP waste and contaminated materials.

1. Personal Protective Equipment (PPE) and Engineering Controls:

e Engineering Controls: Always handle Dmac-BP powder in a well-ventilated area or under a
chemical fume hood to minimize inhalation risk.[1] Ensure an eyewash station and safety
shower are readily accessible.[1]

o Eye Protection: Wear chemical safety goggles with side shields, approved under standards
such as EN166 (EU).[1]

o Hand Protection: Handle with compatible chemical-resistant gloves. Gloves must be
inspected before use, and proper removal techniques should be employed to avoid skin
contact.[1]

» Body Protection: Wear a standard laboratory coat. For larger spills, consider additional
protective clothing.[1]
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Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
full-face particle respirator (e.g., N99-US or P2-EN 143).[1]

. Waste Segregation and Container Selection:

Waste Stream: Dmac-BP waste should be segregated as a non-halogenated organic solid
waste. Do not mix with liquid waste or incompatible chemical waste streams.

Container: Use a clearly marked, dedicated waste container with a secure, tight-fitting lid.
The container must be compatible with the chemical; a high-density polyethylene (HDPE)
container is a suitable choice. Do not use food or beverage containers for waste collection.

. Waste Collection and Labeling:

Collection of Solid Waste: Carefully transfer residual Dmac-BP powder, contaminated
weighing papers, and disposable equipment (e.g., pipette tips, gloves) into the designated
waste container.

Spill Cleanup: In case of a spill, sweep up the solid material carefully to avoid creating dust.
[1] Where practical, use a vacuum cleaner equipped with a HEPA filter.[1] Place all
contaminated cleaning materials and spilled substance into the waste container.

Labeling: Immediately label the waste container with a hazardous waste tag. The label must
clearly identify the contents as "Dmac-BP Waste," list all components, and include relevant
hazard pictograms (e.g., GHSO07 for "Harmful").[3]

. Temporary On-Site Storage:

Location: Store the sealed waste container in a designated Satellite Accumulation Area
(SAA) that is at or near the point of generation.[4][5]

Conditions: The storage area must be a well-ventilated, secure location away from
incompatible materials.[1] Keep the container tightly closed except when adding waste.[1]

. Final Disposal Procedure:
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e Regulatory Compliance: The final disposal of Dmac-BP must be conducted in strict
accordance with all local, state, and national environmental regulations.[1]

 Recommended Method: The primary recommended disposal method is incineration.[1] This
process uses high temperatures to safely destroy the chemical compounds.[6][7]

o Licensed Contractor: Arrange for the collection and disposal of the waste through an
accredited and licensed hazardous waste disposal contractor.[1] Provide the contractor with
the Safety Data Sheet (SDS) for Dmac-BP to ensure they can handle it appropriately.
Normal disposal is via incineration operated by an accredited disposal contractor.[1]

Dmac-BP Disposal Workflow

The following diagram illustrates the logical workflow for the proper management and disposal
of Dmac-BP waste in a laboratory setting.
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Dmac-BP Waste Generated
(Solid Residue or Contaminated PPE)

Spill Occurs

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Y

Step 2: Select a Labeled, Follow Spill Cleanup Procedure
Compatible Waste Container (Sweep, Avoid Dust, Collect)

l

Step 3: Collect Waste
(Avoid Dust Generation)

l

Step 4: Securely Seal and
Ensure Proper Labeling

l

Step 5: Store in Designated
Satellite Accumulation Area (SAA)

Step 6: Arrange Pickup with
Licensed Waste Contractor

Step 7: Final Disposal via
Accredited Incineration Facility

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Dmac-BP waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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